Cas no 1247136-53-3 (4-(3-nitro-1H-pyrazol-1-yl)piperidine)

• Product Name: 4-(3-nitro-1H-pyrazol-1-yl)piperidine
• CAS No: 1247136-53-3
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 4580367
• PubChem ID: 61684541
• Update Time: 2025-06-15

4-(3-nitro-1H-pyrazol-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-nitro-1H-pyrazol-1-yl)piperidine
• Piperidine, 4-(3-nitro-1H-pyrazol-1-yl)-

• Inchi： 1S/C8H12N4O2/c13-12(14)8-3-6-11(10-8)7-1-4-9-5-2-7/h3,6-7,9H,1-2,4-5H2
• InChI Key： JZASINRZAINZAP-UHFFFAOYSA-N
• SMILES： N1CCC(N2C=CC([N+]([O-])=O)=N2)CC1

Additional information on 4-(3-nitro-1H-pyrazol-1-yl)piperidine

Recent Advances in the Study of 4-(3-nitro-1H-pyrazol-1-yl)piperidine (CAS: 1247136-53-3)

The compound 4-(3-nitro-1H-pyrazol-1-yl)piperidine (CAS: 1247136-53-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for various therapeutic applications. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future prospects.

One of the key areas of research has been the synthesis and optimization of 4-(3-nitro-1H-pyrazol-1-yl)piperidine. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the importance of optimizing reaction conditions, such as temperature and catalyst selection, to achieve higher efficiency. These advancements are critical for facilitating further pharmacological evaluations and potential commercialization.

Pharmacological investigations have revealed that 4-(3-nitro-1H-pyrazol-1-yl)piperidine exhibits notable activity as a modulator of specific biological targets. For instance, a recent preclinical study demonstrated its efficacy in inhibiting certain kinase enzymes implicated in inflammatory diseases and cancer. The compound's nitro-pyrazole moiety appears to play a crucial role in its binding affinity and selectivity, as evidenced by molecular docking studies. These findings suggest its potential as a lead compound for developing novel kinase inhibitors.

In addition to its kinase inhibitory properties, 4-(3-nitro-1H-pyrazol-1-yl)piperidine has shown promise in neuropharmacology. A 2024 study published in ACS Chemical Neuroscience reported its ability to cross the blood-brain barrier and modulate neurotransmitter systems, particularly those involved in neurodegenerative disorders. The study employed in vitro and in vivo models to validate its neuroprotective effects, paving the way for further exploration in conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising results, challenges remain in the development of 4-(3-nitro-1H-pyrazol-1-yl)piperidine as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 4-(3-nitro-1H-pyrazol-1-yl)piperidine (CAS: 1247136-53-3) represents a versatile scaffold with significant therapeutic potential. Recent advancements in its synthesis, pharmacological characterization, and mechanistic understanding underscore its value in drug discovery. Continued research and development efforts will be crucial to unlocking its full potential and bringing it closer to clinical use.